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Compound of Interest

Compound Name: 1-Pyrrolidino-1-cyclopentene

Cat. No.: B128113

L  Get Quote

Essential Safety and Handling Guide for 1-
Pyrrolidino-1-cyclopentene

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Pyrrolidino-1-cyclopentene

(CAS: 7148-07-4). The following protocols are designed to ensure a safe laboratory

environment and minimize risks associated with this chemical.

Chemical and Physical Properties

Property Value

Molecular Formula CoH1sN[1]

Molecular Weight 137.22 g/mol [2]

Appearance Clear brown to light yellow/orange liquid[1][3]

Boiling Point 93 °C at 16 mmHg[1] / 100-110 °C at 15
mmHg[4]

Density 0.941 - 0.95 g/mL at 25 °C[1][4]

Flash Point 46 - 47 °C[3]

Storage Temperature 2 -8°C[1]
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Hazard Identification and Classification

1-Pyrrolidino-1-cyclopentene is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[2][3][5] Ingestion may lead to gastrointestinal irritation, and inhalation of
vapors can cause dizziness or suffocation.[3]

GHS Hazard Statement Code Description

o Flammable liquid and vapour.
Flammable liquids H226

[21[5]

Skin corrosion/irritation H315 Causes skin irritation.[2][5]
Serious eye damage/eye H319 Causes serious eye irritation.
irritation [2][5]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[2][5]

Operational Plan: Handling and Storage

Adherence to the following step-by-step procedures is mandatory for the safe handling and
storage of 1-Pyrrolidino-1-cyclopentene.

I. Engineering Controls and Workstation Setup

o Ventilation: Always handle this chemical in a well-ventilated area.[3] A certified chemical
fume hood is required.

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible
and in close proximity to the workstation.[3][6]

« Ignition Sources: Eliminate all potential ignition sources. Keep away from heat, sparks, open
flames, and hot surfaces.[3][5] Use spark-proof tools and explosion-proof equipment.[3]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[5]

. Personal Protective Equipment (PPE) Selection and Use
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A risk assessment should always be performed to determine the appropriate level of PPE. The

following provides a general guideline.

Risk Assessment

Start: Handling
1-Pyrrolidino-1-cyclopentene

Adequate
?

No Yes

PPE Selegtion
A, A,

Use NIOSH/MSHA approved Work in fume hood. Wear chemical safety goggles Potential for
respirator if ventilation is inadequate No respirator required. or face shield (EN166) splashing?

Final‘:heck

Proceed with Wear appropriate
experiment protective gloves and clothing

Click to download full resolution via product page

PPE Selection Workflow for Handling 1-Pyrrolidino-1-cyclopentene.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][5] A face
shield may be necessary if there is a significant splash hazard.

e Skin Protection:

o Gloves: Wear appropriate protective gloves.[3] Gloves must be inspected prior to use. Use

proper glove removal technique to avoid skin contact.
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o Clothing: Wear appropriate protective clothing to prevent skin exposure.[3] An impervious
lab coat is recommended.

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6] A respiratory protection
program that meets OSHA's 29 CFR 1910.134 and ANSI Z88 standards must be followed.[3]

[ll. Handling Procedure

e Avoid contact with eyes, skin, and clothing.[3]

e Wash hands thoroughly after handling and before breaks.[3][5]

» Do not eat, drink, or smoke in the work area.

o Keep containers tightly closed when not in use.[3][5]

IV. Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances.[3]
o Keep away from heat, sparks, and flame.[3] Store in a designated flammables area.[3]
» Store in a refrigerator suitable for flammable materials.[3]

Emergency and Disposal Plan

I. First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.[3]

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[2][3]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get immediate medical aid.[3]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get immediate medical aid.[3]

. Accidental Release Measures

Evacuate: Evacuate personnel to a safe area.
Ventilate: Ensure adequate ventilation.
Control Ignition Sources: Remove all sources of ignition.[3]

Containment: Use a spark-proof tool.[3] Absorb the spill with sand, dry lime, or soda ash and
place it in a closed container for disposal.[3] A vapor-suppressing foam may be used to
reduce vapors.[3]

PPE: Use proper personal protective equipment as indicated in the section above.

. Disposal

Waste Characterization: Dispose of contents and container in accordance with all local,
regional, national, and international regulations. The user is responsible for determining if the
material is a hazardous waste at the time of disposal.

Container Disposal: Empty containers retain product residue (liquid and/or vapor) and can be
dangerous.[3] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty
containers to heat, sparks, or open flames.[3]

Chemical Disposal: Chemical waste should be disposed of through a licensed waste
disposal company. Do not let the product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Pyrrolidino-1-cyclopentene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128113#personal-protective-equipment-for-handling-
1-pyrrolidino-1-cyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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